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Introduction

Methyl red is a widely utilized pH indicator in acid-base titrations, critical for the quantitative
analysis of various acidic and basic substances in research and pharmaceutical quality control.
[1][2] Its distinct color change provides a sharp and easily detectable endpoint, which
corresponds to the equivalence point in many titrations.[1] This document provides a
comprehensive protocol for the use of m-Methyl red in determining the equivalence point of
acid-base titrations.

Methyl red, a synthetic azo dye, operates within a pH range of 4.4 to 6.2.[1][3][4] In solutions
with a pH below 4.4, it imparts a red color, while in solutions with a pH above 6.2, it appears
yellow.[1][3][4][5] The transition between these two colors occurs in the orange range.[1][3][4]
This specific pH transition range makes it particularly suitable for titrations of strong acids with
weak bases.[1]

Quantitative Data Summary

The properties of m-Methyl red as a pH indicator are summarized in the table below.
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Property Value Reference
Chemical Formula C15H15N302 [1]
pH Range 44-6.2 [1][2][4]
pKa 5.1 [4]
Color in Acidic Solution (pH <

Red [11[41[5]
4.4)
Color in Transition Zone (pH

Orange [1114]
4.4 -6.2)
Color in Basic Solution (pH >

Yellow [1][4][5]
6.2)

] o Strong Acid - Weak Base

Primary Application [1]

Titrations

Experimental Protocol

This protocol outlines the necessary steps for preparing the m-Methyl red indicator and
performing an acid-base titration to determine the equivalence point.

Preparation of m-Methyl Red Indicator Solution (0.1%
wiv)

A common method for preparing the m-Methyl red indicator solution is as follows:

Weigh 0.1 g of m-Methyl red powder.

Dissolve the powder in 300 mL of 95% ethyl alcohol.

Add distilled water to bring the final volume to 500 mL.

Store the solution in a brown bottle at 4 to 8°C. The solution is stable for one year.[6]

An alternative preparation method is also available:
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» Dissolve 50 mg of methyl red in a mixture of 1.86 ml of 0.1 M sodium hydroxide and 50 ml of
95% ethanol.

e Once dissolved, add sufficient water to produce 100 ml of solution.[7]

Titration Procedure

The following steps detail the procedure for a standard acid-base titration using m-Methyl red
as the indicator.

» Preparation of Solutions: Prepare the acid and base solutions of known and unknown
concentrations, respectively.

e Analyte Preparation: Accurately pipette a known volume of the solution with the unknown
concentration (the analyte) into an Erlenmeyer flask.

« Indicator Addition: Add 2-3 drops of the prepared m-Methyl red indicator solution to the
analyte in the flask. The solution should turn red if the analyte is acidic.

 Titrant Preparation: Rinse a burette with the titrant (the solution of known concentration) and
then fill the burette with the titrant, ensuring no air bubbles are present in the tip. Record the
initial volume.

« Titration: Slowly add the titrant from the burette to the analyte while continuously swirling the
flask to ensure thorough mixing.

o Endpoint Determination: Continue adding the titrant dropwise as the color begins to change.
The endpoint is reached when the solution exhibits a distinct and persistent color change
from red to orange/yellow.[1]

» Volume Recording: Record the final volume of the titrant from the burette. The difference
between the final and initial volumes is the volume of titrant used.

o Replicates: Repeat the titration at least two more times to ensure accuracy and calculate the
average volume of titrant used.

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the protocol for determining the equivalence
point using m-Methyl red.

Prepare Acid and
Base Solutions

Data Analysis

Preparati
Setup Burette Add Indicator Slowly Add Titrant Observe Color Change Record Final Calculate Analyte
P -Methyl R — . — -
r?ﬁ;fcea{gr S?Jtluilione‘j L and Flask to Analyte and Swirl (Red to Yellow) Volume Concentration

Titration Process

Click to download full resolution via product page
Caption: Workflow for Acid-Base Titration using m-Methyl Red.

Applications in Drug Development

In the pharmaceutical industry, precise pH control and monitoring are crucial for drug
formulation, stability, and efficacy.[1][2] m-Methyl red is used in quality control to:

e Assay the concentration of acidic or basic active pharmaceutical ingredients (APIS).
» Determine the purity of raw materials and finished products through titrimetric methods.[1]

o Ensure the pH of formulations is within the specified range for optimal stability and
performance.[2]

Limitations

While versatile, m-Methyl red has some limitations:
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e Limited pH Range: Its effectiveness is restricted to the pH range of 4.4-6.2, making it
unsuitable for titrations where the equivalence point falls outside this window.[1]

 Visual Perception: The color change can be subjective and difficult to discern for individuals
with color blindness. In such cases, a pH meter is a more reliable alternative.[1]

e Environmental Sensitivity: The indicator's performance can be affected by temperature and
prolonged exposure to light.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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